3-[4-(2-Butynyloxy)phenylsulfonylamino]propanehydroximic acid

• CAS RN: 287096-59-7
• Molecular Formula: C13H16N2O5S
• Molecular Weight: 312.34 g/mol
• IUPAC Name: 3-[(4-but-2-ynoxyphenyl)sulfonylamino]-N-hydroxypropanamide
• InChI: InChI=1S/C13H16N2O5S/c1-2-3-10-20-11-4-6-12(7-5-11)21(18,19)14-9-8-13(16)15-17/h4-7,14,17H,8-10H2,1H3,(H,15,16)
• InChI Key: LXSYXSGOVAASBA-UHFFFAOYSA-N
• Canonical SMILES: CC#CCOC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)NO

Description

3-[4-(2-Butynyloxy)phenylsulfonylamino]propanehydroximic acid is a useful research compound. Its molecular formula is C13H16N2O5S and its molecular weight is 312.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To N-{[4-(2-butynyloxy)phenyl]sulfonyl}-beta-alanine (0.80 g, 2.69 mmol) in dimethylformamide (5 mL) was added 1-hydroxybenzotriazole (0.436 g, 3.23 mmol), and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (0.67 g, 3.5 mmol). After one hour 50% hydroxylamine in water (1.3 mL) was added. The reaction mixture was stirred overnight and concentrated in vacuo. Ethyl acetate was added and the organic phase washed with water (2×) and brine then dried over anhydrous sodium sulfate. Filtration and concentration in vacuo gave a white solid that was triturated with ethyl acetate to give 3-({[4-(2-butynyloxy)phenyl]sulfonyl}amino)-N-hydroxypropanamide (0.30 g) as a white solid,. mp 118-128° C. Electrospray Mass Spec 313.3 (M+H)+.